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Compound of Interest

Compound Name: apicularen A

Cat. No.: B1249504

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of Apicularen A stock

solutions for use in various experimental settings. Apicularen A is a macrolide antibiotic and a

potent, selective inhibitor of vacuolar-type H+-ATPase (V-ATPase), making it a valuable tool for

research in cancer biology, cell signaling, and neurobiology. Proper preparation and storage of

Apicularen A stock solutions are critical for obtaining reproducible and reliable experimental

results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Apicularen A is provided in the

table below. This information is essential for accurate calculation of stock solution

concentrations.
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Property Value Source

Molecular Weight 441.52 g/mol [1]

Appearance Solid (powder) General Knowledge

Storage (Solid)
-20°C for 3 years or 4°C for 2

years
[1]

Storage (In Solvent)
-80°C for 6 months or -20°C

for 1 month
[1]

Solubility
While specific quantitative solubility data for Apicularen A in common laboratory solvents is

not widely published, Dimethyl Sulfoxide (DMSO) is a commonly used solvent for preparing

stock solutions of similar hydrophobic compounds for cell-based assays. It is recommended

that researchers empirically determine the optimal solubility for their specific experimental

needs.

Experimental Protocol: Preparation of a 10 mM
Apicularen A Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Apicularen A in DMSO.

This concentration is a common starting point for subsequent dilutions to working

concentrations for various assays.

Materials:

Apicularen A (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous, sterile

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: In a biological safety cabinet or a designated clean area, allow the

vial containing Apicularen A powder to equilibrate to room temperature before opening to

prevent condensation.

Weighing Apicularen A: Carefully weigh out 1 mg of Apicularen A powder using a

calibrated analytical balance and place it into a sterile amber microcentrifuge tube.

Calculation: To prepare a 10 mM stock solution from 1 mg of Apicularen A (MW = 441.52

g/mol ):

Volume of DMSO (in L) = (Mass of Apicularen A (g)) / (Molecular Weight ( g/mol ) *

Molar Concentration (mol/L))

Volume of DMSO (in µL) = (0.001 g / (441.52 g/mol * 0.010 mol/L)) * 1,000,000 µL/L

Volume of DMSO (in µL) ≈ 226.5 µL

Dissolving Apicularen A: Add 226.5 µL of anhydrous, sterile DMSO to the microcentrifuge

tube containing the Apicularen A powder.

Mixing: Tightly cap the tube and vortex thoroughly for at least 1-2 minutes until the powder is

completely dissolved. Visually inspect the solution against a light source to ensure there are

no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution into

smaller, single-use volumes (e.g., 10 µL or 20 µL) in sterile, amber microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

shorter-term storage (up to 1 month).[1]

Workflow for Preparing Apicularen A Stock Solution
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Caption: Workflow for Apicularen A stock solution preparation.
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Signaling Pathway Inhibition by Apicularen A
Apicularen A is a known inhibitor of V-ATPase. This enzyme is crucial for acidifying

intracellular compartments and is involved in various cellular processes. The diagram below

illustrates the inhibitory action of Apicularen A on the V-ATPase proton pump.
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Caption: Inhibition of V-ATPase by Apicularen A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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apicularen-a-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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